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Introduction

2-Mercapto-4-methylnicotinamide, a substituted pyridine derivative, holds potential interest in
medicinal chemistry and drug development due to the prevalence of the nicotinamide and thiol
moieties in various biologically active compounds. A thorough understanding of its structural
and electronic properties is paramount for its application, and this is primarily achieved through
a comprehensive analysis of its spectroscopic data. This in-depth technical guide provides a
detailed exploration of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and
Mass Spectrometry (MS) data for 2-Mercapto-4-methylnicotinamide. In the absence of
extensive published experimental data for this specific molecule, this guide leverages
established principles of spectroscopy and data from structurally related compounds to predict
and interpret its spectral characteristics. A key consideration in the analysis of this molecule is
the potential for thiol-thione tautomerism, which will be discussed in the relevant sections.

Molecular Structure and Tautomerism

2-Mercapto-4-methylnicotinamide can exist in two tautomeric forms: the thiol form and the
thione form. The equilibrium between these two forms is influenced by factors such as the
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solvent and the solid-state packing. This tautomerism will have a significant impact on the
spectroscopic data, particularly the IR and NMR spectra.

Mass Spectrometry (MS)

Mass spectrometry is a fundamental technique for determining the molecular weight and
elemental composition of a compound, as well as for obtaining structural information through
fragmentation analysis.

Predicted Mass Spectrum

The nominal molecular weight of 2-Mercapto-4-methylnicotinamide (C7HsN20S) is 168 g/mol
. Therefore, the electron ionization (El) mass spectrum is expected to show a molecular ion
peak (M*) at m/z 168. High-resolution mass spectrometry (HRMS) would provide a more
accurate mass measurement, confirming the elemental composition.

Table 1: Predicted Key Mass Spectral Data for 2-Mercapto-4-methylnicotinamide

m/z (Predicted) lon Identity Remarks

168 [M]* Molecular lon

151 M - NH3]* Loss of ammonia from the
- 3

amide group
124 [M - C(O)NH2]* Loss of the carboxamide group
Subsequent loss of hydrogen
97 [M - C(O)NHz - HCN]*

cyanide

Predicted Fragmentation Pathway

The fragmentation of 2-Mercapto-4-methylnicotinamide in the mass spectrometer is
anticipated to proceed through several key pathways, initiated by the loss of the amide and
thiol functional groups.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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